Cas no 1261467-38-2 (2-(2-Amino-4-methoxybenzoyl)pyridine)

2-(2-Amino-4-methoxybenzoyl)pyridine is a versatile chemical intermediate featuring a pyridine core linked to a substituted benzoyl moiety. Its structural framework, combining an amino group and a methoxy substituent on the aromatic ring, enhances its utility in pharmaceutical and agrochemical synthesis. The compound's reactivity, particularly at the amino and carbonyl functional groups, makes it valuable for constructing heterocyclic systems or serving as a precursor in complex molecular architectures. Its stability under standard conditions ensures ease of handling in synthetic workflows. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced electronic and steric properties.

2-(2-Amino-4-methoxybenzoyl)pyridine structure

1261467-38-2 structure

Product Name:2-(2-Amino-4-methoxybenzoyl)pyridine

CAS No:1261467-38-2

MF:C₁₃H₁₂N₂O₂

MW:228.246582984924

CID:4928953

Update Time:2025-05-22

2-(2-Amino-4-methoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(2-Amino-4-methoxybenzoyl)pyridine
- Inchi： 1S/C13H12N2O2/c1-17-9-5-6-10(11(14)8-9)13(16)12-4-2-3-7-15-12/h2-8H,14H2,1H3
- InChI Key： SSRDWJLYVZWNNY-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(C2C=CC=CN=2)=O)=C(C=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 270
XLogP3: 2.4
Topological Polar Surface Area: 65.2

2-(2-Amino-4-methoxybenzoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005235-250mg	2-(2-Amino-4-methoxybenzoyl)pyridine	1261467-38-2	97%	250mg	$666.40	2023-09-03
Alichem	A022005235-500mg	2-(2-Amino-4-methoxybenzoyl)pyridine	1261467-38-2	97%	500mg	$999.60	2023-09-03
Alichem	A022005235-1g	2-(2-Amino-4-methoxybenzoyl)pyridine	1261467-38-2	97%	1g	$1848.00	2023-09-03

2-(2-Amino-4-methoxybenzoyl)pyridine Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Additional information on 2-(2-Amino-4-methoxybenzoyl)pyridine

Comprehensive Overview of 2-(2-Amino-4-methoxybenzoyl)pyridine (CAS No. 1261467-38-2): Properties, Applications, and Research Insights

2-(2-Amino-4-methoxybenzoyl)pyridine, identified by its CAS number 1261467-38-2, is a specialized organic compound gaining attention in pharmaceutical and materials science research. This heterocyclic molecule features a pyridine ring linked to a 2-amino-4-methoxybenzoyl moiety, offering unique electronic and steric properties. Its structural versatility makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and fluorescence probes.

Recent studies highlight the compound’s role in drug discovery, especially targeting cancer therapeutics and neurodegenerative diseases. Researchers are exploring its potential as a scaffold for small-molecule inhibitors due to its ability to modulate protein-protein interactions. The methoxy and amino functional groups enhance solubility and binding affinity, critical for optimizing pharmacokinetics. These attributes align with the growing demand for precision medicine and targeted therapies, topics dominating scientific discourse.

In materials science, 2-(2-Amino-4-methoxybenzoyl)pyridine contributes to the design of organic semiconductors and photoactive materials. Its conjugated system enables efficient electron transport, relevant for OLEDs and solar cells. Sustainability-driven innovations, such as green chemistry applications, further leverage its derivatization potential. This dual applicability in life sciences and renewable energy positions it as a compound of interdisciplinary interest.

Analytical characterization of CAS 1261467-38-2 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a key concern for industrial users. Stability studies under varying pH and temperature conditions are critical for storage and handling protocols. FAQs often address its synthetic routes, with the Friedel-Crafts acylation and Buchwald-Hartwig coupling being common methodologies. Such details cater to synthetic chemists seeking high-yield protocols.

The compound’s nomenclature, including IUPAC name variations and SMILES notation (e.g., COc1cc(N)c(cc1)C(=O)c2ccccn2), is frequently searched in chemical databases like PubChem and Reaxys. Users also inquire about patent literature referencing its applications, reflecting commercial interest. Regulatory compliance, such as REACH registration status, is another hotspot, ensuring alignment with global safety standards.

Emerging trends link 1261467-38-2 to AI-driven drug design, where its molecular descriptors aid machine learning models predicting bioactivity. This synergy between computational chemistry and experimental validation underscores its relevance in modern research. Environmental impact assessments, including biodegradability studies, are also gaining traction, addressing eco-conscious stakeholders.

In summary, 2-(2-Amino-4-methoxybenzoyl)pyridine exemplifies innovation at the chemistry-biology interface. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—cater to evolving scientific and industrial needs. Continuous exploration of its derivatives promises breakthroughs in personalized healthcare and sustainable technologies, making it a compound worth monitoring in the coming decade.